Cas no 1821838-06-5 (Ethyl (S)-2-amino-5,5,5-trifluoropentanoate)

• Product Name: Ethyl (S)-2-amino-5,5,5-trifluoropentanoate
• CAS No: 1821838-06-5
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 4739251
• Update Time: 2023-08-16

Ethyl (S)-2-amino-5,5,5-trifluoropentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (S)-2-amino-5,5,5-trifluoropentanoate

• Inchi： 1S/C7H12F3NO2/c1-2-13-6(12)5(11)3-4-7(8,9)10/h5H,2-4,11H2,1H3/t5-/m0/s1
• InChI Key： MZXWLIZWWJYYOP-YFKPBYRVSA-N
• SMILES： FC(CC[C@@H](C(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3